Methyl 4-((4-pentylphenyl)ethynyl)benzoate
Methyl 4-((4-pentylphenyl)ethynyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
109083-04-7
VCID:
VC21283963
InChI:
InChI=1S/C21H22O2/c1-3-4-5-6-17-7-9-18(10-8-17)11-12-19-13-15-20(16-14-19)21(22)23-2/h7-10,13-16H,3-6H2,1-2H3
SMILES:
CCCCCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)OC
Molecular Formula:
C21H22O2
Molecular Weight:
306.4 g/mol
Methyl 4-((4-pentylphenyl)ethynyl)benzoate
CAS No.: 109083-04-7
Cat. No.: VC21283963
Molecular Formula: C21H22O2
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 109083-04-7 |
|---|---|
| Molecular Formula | C21H22O2 |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | methyl 4-[2-(4-pentylphenyl)ethynyl]benzoate |
| Standard InChI | InChI=1S/C21H22O2/c1-3-4-5-6-17-7-9-18(10-8-17)11-12-19-13-15-20(16-14-19)21(22)23-2/h7-10,13-16H,3-6H2,1-2H3 |
| Standard InChI Key | NUOUBHHAAWURLM-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)OC |
| Canonical SMILES | CCCCCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)OC |
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